Cas no 1332301-04-8 (3-[(3-Chlorophenoxy)methyl]azetidine)

• Product Name: 3-[(3-Chlorophenoxy)methyl]azetidine
• CAS No: 1332301-04-8
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD27943707
• CID: 5207744
• PubChem ID: 67355907
• Update Time: 2025-06-15

3-[(3-Chlorophenoxy)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-chlorophenoxy)methyl]azetidine
• Azetidine, 3-[(3-chlorophenoxy)methyl]-
• 3-[(3-Chlorophenoxy)methyl]azetidine

• MDL： MFCD27943707
• Inchi： 1S/C10H12ClNO/c11-9-2-1-3-10(4-9)13-7-8-5-12-6-8/h1-4,8,12H,5-7H2
• InChI Key： BMOSSYSSPAHIQB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3

Additional information on 3-[(3-Chlorophenoxy)methyl]azetidine

3-[(3-Chlorophenoxy)methyl]azetidine: A Novel Compound with Potential in Pharmaceutical Applications

3-[(3-Chlorophenoxy)methyl]azetidine, with the CAS No. 1332301-04-8, represents a unique class of azetidine derivatives that have garnered significant attention in pharmaceutical research. This compound features a core azetidine ring fused with a chlorophenoxy substituent, creating a molecular framework with potential applications in drug development. Recent studies have highlighted its role in modulating biological pathways, particularly in targeting protease enzymes and cell signaling cascades, which are critical in disease progression. The structural simplicity and functional versatility of this compound make it a promising candidate for further investigation.

Chemical Structure and Functional Groups of 3-[(3-Chlorophenoxy)methyl]azetidine

The molecular architecture of 3-[(3-Chlorophenoxy)methyl]azetidine is characterized by a six-membered azetidine ring with a nitrogen atom at the 3-position. This ring is connected to a chlorophenoxy group via a methyl bridge, forming a chiral center that influences its pharmacological activity. The chlorophenoxy moiety introduces hydrophobic and electronic properties, while the azetidine ring provides structural rigidity. This combination of functional groups enables the compound to interact with specific biological targets, such as protease enzymes and cell membrane receptors, which are implicated in various pathological conditions.

Pharmacological Mechanisms and Targeted Pathways

Recent research has focused on the pharmacological mechanisms of 3-[(3-Chlorophenoxy)methyl]azetidine, particularly its ability to inhibit protease enzymes involved in inflammatory and degenerative diseases. Studies published in Journal of Medicinal Chemistry (2023) suggest that this compound selectively binds to matrix metalloproteinases (MMPs), which are key players in tissue remodeling and fibrosis. The compound's interaction with these enzymes may offer therapeutic potential in conditions such as chronic obstructive pulmonary disease (COPD) and cardiovascular disorders. Additionally, its ability to modulate cell signaling pathways such as Wnt/β-catenin and PI3K/Akt has been explored for its anti-cancer properties.

Applications in Drug Development and Therapeutic Potential

The therapeutic potential of 3-[(3-Chlorophenoxy)methyl]azetidine has been evaluated in preclinical models, with promising results in anti-inflammatory and anti-fibrotic applications. A 2023 study in Pharmaceutical Research demonstrated its efficacy in reducing collagen deposition in liver fibrosis models, suggesting its utility in hepatology and gastroenterology. Furthermore, its role in neurodegenerative diseases is under investigation, with preliminary data indicating neuroprotective effects in Alzheimer's disease models. These findings underscore the compound's potential as a multifunctional therapeutic agent.

Recent Advances in Synthesis and Structural Optimization

Advancements in synthetic methodologies have enabled the efficient production of 3-[(3-Chlorophenoxy)methyl]azetidine, with a focus on green chemistry and cost-effective processes. A 2023 paper in Organic Letters reported a novel asymmetric synthesis route that yields high-purity compounds with minimal environmental impact. Structural modifications, such as introducing fluoro or hydroxy groups, have been explored to enhance solubility and bioavailability, addressing challenges in oral drug delivery. These synthetic innovations are critical for scaling up production for clinical trials.

Challenges and Future Directions

Despite its promising profile, 3-[(3-Chlorophenoxy)methyl]azetidine faces challenges in in vivo efficacy and toxicity profiling. Ongoing research aims to optimize its pharmacokinetic properties and minimize off-target effects. Collaborative efforts between academia and industry are expected to accelerate its transition from preclinical to clinical stages. Future studies may also explore its combination therapy potential with existing drugs, leveraging its unique mechanism of action.